Cas no 941294-55-9 (3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine)

• Product Name: 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine
• CAS No: 941294-55-9
• MF: C₁₄H₁₈BrN₃O₂
• MW: 340.215622425079
• MDL: MFCD09475819
• CID: 857060
• PubChem ID: 26369822
• Update Time: 2025-10-29

3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine
• 3-bromo-5-[1-(2,2-diethoxyethyl)imidazol-2-yl]pyridine
• C14H18BrN3O2
• DTXSID50649983
• 941294-55-9
• MFCD09475819
• BS-23065
• AKOS015834952
• A859555
• 3-Bromo-5-[1-(2,2-diethoxyethyl)-1H-imidazol-2-yl]pyridine
• 3-Bromo-5-[1-(2,2-diethoxyethyl)-1H-imidazol-2-yl]-pyridine

• MDL： MFCD09475819
• Inchi： 1S/C14H18BrN3O2/c1-3-19-13(20-4-2)10-18-6-5-17-14(18)11-7-12(15)9-16-8-11/h5-9,13H,3-4,10H2,1-2H3
• InChI Key： UEJPUDQXIVTBHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=NC=CN1CC(OCC)OCC

Computed Properties

• Exact Mass: 339.05800
• Monoisotopic Mass: 339.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 49.17000
• LogP: 3.10670

Additional information on 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine

3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine (CAS No. 941294-55-9)

The compound 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine with CAS No. 941294-55-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of imidazopyridine derivatives, which are known for their unique electronic properties and potential applications in drug design and advanced materials.

The molecular structure of 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine is characterized by a pyridine ring substituted at position 3 with a bromine atom and at position 5 with an imidazole moiety. The imidazole ring is further substituted at position 1 with a 2,2-diethoxyethyl group, which introduces steric bulk and enhances the molecule's solubility in organic solvents. This substitution pattern not only imparts stability to the molecule but also facilitates its use in various chemical reactions and biological assays.

Recent studies have highlighted the potential of imidazopyridine derivatives like this compound in the development of novel pharmaceutical agents. For instance, researchers have explored their role as kinase inhibitors, where the bromine substituent plays a critical role in modulating the molecule's binding affinity to target proteins. The bulky diethoxyethyl group has been shown to improve the molecule's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In addition to its pharmacological applications, 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine has been investigated for its electronic properties in organic electronics. The conjugated system formed by the pyridine and imidazole rings enables efficient charge transport, which is essential for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have allowed for the precise control of the molecule's substitution pattern, further enhancing its performance in these devices.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic aromatic substitution and imidazole ring formation. Researchers have optimized these steps to achieve high yields and excellent purity, ensuring that the compound meets the stringent requirements of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

From an environmental perspective, 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine has been studied for its biodegradability and eco-toxicological effects. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 3-Bromo-5-(1-(2,2-diethoxyethyl)-1H-imidazol-2-yl)pyridine (CAS No. 941294-55-9) represents a versatile building block in contemporary chemical research. Its unique structure and functional groups make it a valuable tool for advancing both therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping the future of chemistry and related disciplines.